Cas no 89764-74-9 (Benzene, 1-[4-methyl-4-(4-propoxyphenyl)pentyl]-3-phenoxy-)

• Product name: Benzene, 1-[4-methyl-4-(4-propoxyphenyl)pentyl]-3-phenoxy-
• CAS No: 89764-74-9
• MF: C₂₇H₃₂O₂
• MW: 388.541788101196
• CID: 589788
• PubChem ID: 13556493

Benzene, 1-[4-methyl-4-(4-propoxyphenyl)pentyl]-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[4-methyl-4-(4-propoxyphenyl)pentyl]-3-phenoxy-
• 1-[2-methyl-5-(3-phenoxyphenyl)pentan-2-yl]-4-propoxybenzene
• DTXSID40543764
• SCHEMBL10545182
• 1-[4-Methyl-4-(4-propoxyphenyl)pentyl]-3-phenoxybenzene
• 89764-74-9

• Inchi： InChI=1S/C27H32O2/c1-4-20-28-24-17-15-23(16-18-24)27(2,3)19-9-11-22-10-8-14-26(21-22)29-25-12-6-5-7-13-25/h5-8,10,12-18,21H,4,9,11,19-20H2,1-3H3
• InChI Key： PVZOGHRSVNKUPR-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C(C)(C)CCCC2=CC(=CC=C2)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 388.240230259g/mol
• Monoisotopic Mass: 388.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 18.5Ų